molecular formula Cl4FeK2 B1144181 dipotassium tetrachloroferrate(2-) CAS No. 15530-87-7

dipotassium tetrachloroferrate(2-)

Cat. No.: B1144181
CAS No.: 15530-87-7
M. Wt: 275.8536
Attention: For research use only. Not for human or veterinary use.
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Description

Dipotassium tetrachloroferrate(2-), with the formula K₂[FeCl₄], is a coordination compound comprising potassium cations and a tetrachloroferrate anion. These compounds are characterized by their octahedral geometry around the Fe center, with Cl⁻ ligands coordinating to Fe in a high-spin configuration. The potassium variant is hypothesized to exhibit similar magnetic and electrochemical behaviors but may differ in solubility and ionic conductivity due to cation-anion interactions .

Properties

CAS No.

15530-87-7

Molecular Formula

Cl4FeK2

Molecular Weight

275.8536

Synonyms

dipotassium tetrachloroferrate(2-)

Origin of Product

United States

Comparison with Similar Compounds

Table 1: Comparative Properties of Tetrachloroferrate Salts

Compound Cation Anion Space Group UV-Vis Peaks (nm) µeff (µB) Applications
Benzimidazolium [FeCl₄]⁻ Benzimidazolium [FeCl₄]⁻ P2₁/c 532, 618, 685 ~5.9 Catalysis, Magnetics
1-Butyl-3-methylimidazolium [FeCl₄]⁻ Imidazolium [FeCl₄]⁻ 532, 618, 685 ~5.9 Optoelectronics
K₂[FeCl₄] (hypothetical) K⁺ [FeCl₄]²⁻ ~4.9* Hypothetical electrolytes

*Predicted for Fe(II).

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